Cas no 869345-86-8 (N-(2,5-dimethoxyphenyl)-2-({1-3-(trifluoromethyl)phenyl-1H-imidazol-2-yl}sulfanyl)acetamide)

• Product Name: N-(2,5-dimethoxyphenyl)-2-({1-3-(trifluoromethyl)phenyl-1H-imidazol-2-yl}sulfanyl)acetamide
• CAS No: 869345-86-8
• MF: C₂₀H₁₈F₃N₃O₃S
• MW: 437.435433864594
• CID: 6348708
• PubChem ID: 22583669
• Update Time: 2025-05-19

N-(2,5-dimethoxyphenyl)-2-({1-3-(trifluoromethyl)phenyl-1H-imidazol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)-2-({1-3-(trifluoromethyl)phenyl-1H-imidazol-2-yl}sulfanyl)acetamide
• 869345-86-8
• F1872-0465
• N-(2,5-dimethoxyphenyl)-2-[1-[3-(trifluoromethyl)phenyl]imidazol-2-yl]sulfanylacetamide
• N-(2,5-dimethoxyphenyl)-2-({1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamide
• N-(2,5-dimethoxyphenyl)-2-((1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)acetamide
• AKOS001580256

• Inchi： 1S/C20H18F3N3O3S/c1-28-15-6-7-17(29-2)16(11-15)25-18(27)12-30-19-24-8-9-26(19)14-5-3-4-13(10-14)20(21,22)23/h3-11H,12H2,1-2H3,(H,25,27)
• InChI Key： AGTQYMSRPAIGSK-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=C(C=CC=1OC)OC)=O)C1=NC=CN1C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 437.10209710g/mol
• Monoisotopic Mass: 437.10209710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 90.7Ų

Additional information on N-(2,5-dimethoxyphenyl)-2-({1-3-(trifluoromethyl)phenyl-1H-imidazol-2-yl}sulfanyl)acetamide

Introduction to N-(2,5-dimethoxyphenyl)-2-({1-3-(trifluoromethyl)phenyl-1H-imidazol-2-yl}sulfanyl)acetamide and Its Significance in Modern Chemical Biology

N-(2,5-dimethoxyphenyl)-2-({1-3-(trifluoromethyl)phenyl-1H-imidazol-2-yl}sulfanyl)acetamide

is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential therapeutic applications. This compound, identified by the CAS number 869345-86-8, represents a convergence of multiple chemical moieties that contribute to its distinctive properties and functionalities. The presence of a dimethoxyphenyl group, a trifluoromethyl substituent, and an imidazole ring linked through a sulfanyl group to an acetamide moiety creates a molecule with a rich chemical profile.

The dimethoxyphenyl group is known for its ability to modulate biological pathways by interacting with various enzymes and receptors. Its methoxy substituents enhance lipophilicity, which can improve membrane permeability and thus bioavailability. This feature is particularly valuable in drug design, where optimizing pharmacokinetic properties is crucial for therapeutic efficacy.

The incorporation of the trifluoromethyl group adds another layer of complexity to the molecule. This group is widely used in medicinal chemistry due to its ability to influence metabolic stability, binding affinity, and electronic properties of the molecule. The electron-withdrawing nature of the trifluoromethyl group can enhance the binding interactions with biological targets, making it an attractive feature for drug development.

The imidazole ring is a common pharmacophore found in many bioactive compounds. It is known for its ability to interact with various biological targets, including enzymes and receptors. In this compound, the imidazole ring is linked to a phenyl ring through a sulfanyl group, which introduces additional polar interactions and potential hydrogen bonding capabilities. These interactions can be critical for achieving high affinity and selectivity in biological assays.

The acetamide moiety at the terminal position of the molecule provides a hydrogen bond donor and acceptor, further enhancing the compound's ability to interact with biological targets. Acetamide groups are frequently found in pharmaceuticals due to their versatility in forming hydrogen bonds, which can stabilize protein-ligand interactions.

In recent years, there has been growing interest in developing small molecules that can modulate immune responses. The unique combination of functional groups in N-(2,5-dimethoxyphenyl)-2-({1-3-(trifluoromethyl)phenyl-1H-imidazol-2-yl}sulfanyl)acetamide makes it a promising candidate for such applications. Preclinical studies have suggested that this compound may have immunomodulatory effects by interacting with specific receptors or enzymes involved in immune signaling pathways.

The sulfanyl group in the molecule also plays a crucial role in its overall bioactivity. Sulfanyl groups are known to participate in various chemical reactions and can form stable bonds with biological targets. This feature makes them valuable for designing molecules with enhanced binding affinity and selectivity.

The synthesis of N-(2,5-dimethoxyphenyl)-2-({1-3-(trifluoromethyl)phenyl-1H-imidazol-2-yl}sulfanyl)acetamide involves multiple steps that require precise control over reaction conditions. The use of advanced synthetic techniques ensures high yield and purity, which are essential for subsequent biological testing. The compound's structural complexity necessitates careful optimization of synthetic routes to achieve the desired product quality.

Ongoing research is focused on exploring the potential applications of this compound in various therapeutic areas. Studies are being conducted to evaluate its efficacy and safety profile in preclinical models. The results of these studies will provide valuable insights into its potential as a lead compound for further drug development.

The use of computational methods, such as molecular modeling and virtual screening, has been instrumental in understanding the interactions between this compound and biological targets. These tools help researchers predict binding affinities and identify potential lead compounds more efficiently than traditional experimental methods alone.

In conclusion, N-(2,5-dimethoxyphenyl)-2-({1-3-(trifluoromethyl)phenyl-1H-imidazol-2-yl}sulfanyl)acetamide represents a significant advancement in chemical biology due to its unique structural features and potential therapeutic applications. The combination of functional groups such as the dimethoxyphenyl strong>, , imidazole ring, sulfanyl group, and acetamide moiety contributes to its rich chemical profile and bioactivity. Further research is warranted to fully explore its potential as a therapeutic agent.